Cas no 1936406-97-1 (3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol)

• Product Name: 3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol
• CAS No: 1936406-97-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6546811
• PubChem ID: 131243331
• Update Time: 2025-06-13

3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol
• EN300-1746841
• 1936406-97-1

• Inchi： 1S/C9H13NO/c1-7-6-9(4-3-5-11)8(2)10-7/h3-4,6,10-11H,5H2,1-2H3/b4-3+
• InChI Key： KLYOIEBHUOFBOV-ONEGZZNKSA-N
• SMILES： OC/C=C/C1C=C(C)NC=1C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36Ų

Additional information on 3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol

Recent Advances in the Study of 1936406-97-1 and 3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol in Chemical Biology and Medicine

The compound 1936406-97-1 and its derivative, 3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol, have recently garnered significant attention in the field of chemical biology and medicinal research. These molecules exhibit unique structural and functional properties that make them promising candidates for therapeutic applications. This research brief synthesizes the latest findings on these compounds, focusing on their synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 1936406-97-1 as a key intermediate in the synthesis of bioactive molecules. Its structural versatility allows for the development of novel compounds with enhanced pharmacological properties. For instance, researchers have successfully utilized 1936406-97-1 to synthesize derivatives that exhibit potent anti-inflammatory and anticancer activities. These findings underscore the compound's potential as a scaffold for drug discovery.

3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol, a derivative of 1936406-97-1, has been the subject of several in vitro and in vivo studies. Preliminary results indicate that this compound possesses significant antioxidant properties, which could be leveraged in the treatment of oxidative stress-related diseases. Additionally, its ability to modulate specific signaling pathways suggests potential applications in neurodegenerative disorders and cancer therapy.

The synthesis of 3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol has been optimized to improve yield and purity, making it more accessible for further research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and confirm its stability under various conditions. These advancements are critical for ensuring the reproducibility of studies involving this compound.

In terms of biological activity, recent investigations have demonstrated that 3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol can inhibit the proliferation of certain cancer cell lines. Mechanistic studies suggest that this effect is mediated through the induction of apoptosis and the inhibition of key oncogenic pathways. These findings provide a strong foundation for further exploration of its therapeutic potential.

Despite these promising results, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed in future studies. However, the current body of research offers a compelling case for continued investment in the development of 1936406-97-1 and its derivatives as novel therapeutic agents.

In conclusion, the latest research on 1936406-97-1 and 3-(2,5-dimethyl-1H-pyrrol-3-yl)prop-2-en-1-ol highlights their potential in chemical biology and medicine. Their unique properties and biological activities make them valuable tools for drug discovery and development. Future studies should focus on overcoming existing challenges and exploring their full therapeutic potential.